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Compound of Interest

Compound Name: Succinic acid-13C4

Cat. No.: B1316312

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for
Succinic acid-13C4. The information presented herein is compiled from various safety data
sheets and chemical information resources to ensure a comprehensive understanding for
laboratory personnel. While Succinic acid-13C4 is a stable, isotopically labeled compound, it
Is imperative to handle it with the same precautions as its unlabeled counterpart, Succinic Acid,
due to their identical chemical reactivity.

Chemical Identification and Properties

Succinic acid-13C4 is a stable isotope-labeled form of succinic acid, a naturally occurring
dicarboxylic acid. It is primarily used as a tracer or an internal standard in metabolic research
and quantitative analysis by mass spectrometry.
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Property Value Reference

Chemical Name Succinic acid-13C4 [1]

Butanedioic acid-13C4,
Synonyms _ [1][2]
Wormwood acid-13C4

CAS Number 201595-67-7 [1103114]
Molecular Formula 13C4H604 [1]
Molecular Weight 122.06 g/mol [3][4]

White solid/crystals or
Appearance _ [31[5]
crystalline powder

Melting Point 187-190 °C [11[3]

Boiling Point 235°C [1][3]

Soluble in water, methanol,
N ethanol, ethyl ether, and
Solubility _ [1][5]
acetone. Insoluble in toluene

and benzene.

Room temperature, in a dry,
Storage Temperature well-ventilated place away [2][3][4][6]

from light and moisture.

Hazard Identification and Safety Precautions

Succinic acid-13C4 is classified as a hazardous substance. The primary hazard is serious eye
damage. Adherence to safety guidelines is crucial to prevent exposure and ensure a safe
laboratory environment.
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Hazard Identification Details Reference
GHS Pictogram GHSO05 (Corrosion) [3]
Signal Word Danger [3]
Hazard Statements H318: Causes serious eye 3]

damage.

P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P305+P351+P338:
Precautionary Statements IF IN EYES: Rinse cautiously [3]
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

General Handling Workflow

The following diagram illustrates the recommended workflow for the safe handling of Succinic
acid-13C4 from receipt to disposal.
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Safe Handling Workflow for Succinic acid-13C4
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Caption: Workflow for safe handling of Succinic acid-13C4.
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Experimental Protocols: Safe Handling Procedures
Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles that are tested and approved under
appropriate government standards such as NIOSH (US) or EN 166 (EU).[7]

e Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin
contact.[8]

» Body Protection: Wear a lab coat or other protective clothing. Long-sleeved clothing is
recommended.[6]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[6]

Handling

o Handle in a well-ventilated area, preferably in a chemical fume hood to avoid dust formation
and inhalation.[6][9]

e Avoid contact with skin, eyes, and clothing.[9]
e Wash hands thoroughly after handling.[9]

o Keep away from sources of ignition.[9]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

o Keep away from incompatible materials such as strong oxidizing agents and strong alkalis.
[10]

Accidental Release and First Aid Measures
Accidental Release

o Small Spills: Dampen the solid spill with water to prevent dusting, then sweep or vacuum up
the material and place it in a suitable container for disposal.[6][11]
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o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and then collect the material for disposal.

e Avoid allowing the substance to enter drains.[8]

First Aid Measures

The following diagram outlines the appropriate first aid response in case of exposure.

First Aid Measures for Succinic acid-13C4 Exposure

Exposure Occurs

Routes of Exposure
A J A

First Aid Actions

A

\J \J
Immediately rinse with plenty of water for at least 15 minutes. Wash off with plenty of water. Move to fresh air. Rinse mouth with water.
Remove contact lenses. Seek immediate medical attention. Remove contaminated clothing. If not breathing, give artificial respiration. Do NOT induce vomiting. Seek medical advice.

Click to download full resolution via product page
Caption: First aid procedures for exposure to Succinic acid-13C4.

Toxicological and Ecological Information

While specific toxicological studies on Succinic acid-13C4 are not readily available, the
toxicological properties are considered to be the same as unlabeled succinic acid.
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Toxicity Data (for
unlabeled Succinic Acid)

Value

Reference

Acute Oral Toxicity (LD50)

2,260 mg/kg (Rat)

[10]

Skin Corrosion/Irritation

Not classified as a skin irritant.

[8]

Serious Eye Damage/Irritation

Causes serious eye damage.

[8]

Persistence and Degradability

Readily biodegradable.
Soluble in water, persistence is

unlikely.

[6]7]

Toxicity to Fish (LC50)

> 100 mg/l (96 h, Danio rerio)

[7]

Toxicity to Daphnia (EC50)

> 100 mg/l (48 h, Daphnia

magna)

[7]

Disposal Considerations

» Dispose of waste material in accordance with local, regional, and national regulations.[6]

e Do not empty into drains.[6]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[6]

This technical guide is intended to provide comprehensive safety and handling information for
Succinic acid-13CA4. It is essential for all personnel to read and understand this information
before working with this compound. Always refer to the specific Safety Data Sheet (SDS)
provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Succinic acid-13C4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1316312#safety-and-handling-of-succinic-acid-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL551866.htm
https://www.medchemexpress.com/succinic-acid-13c4.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/491985
https://isotope.com/succinic-acid-13c4-clm-1571-01
https://isotope.com/succinic-acid-13c4-clm-1571-01
https://pubchem.ncbi.nlm.nih.gov/compound/Succinic-Acid
https://westliberty.edu/health-and-safety/files/2017/07/Succinic-Acid.pdf
https://www.valsynthese.ch/files/MSDS/2025/Carboxylic_Acid_Derivatives/MSDS%20Succinic%20acid_V1_en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-15-6-A0215897-GB-en.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwNmZtaHVmZzVodnNndGdlbjJiaWNyY3VlYWt0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJODQ3XzExMC0xNS02X1N1Y2NpbmljIGFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lJODQ3XzExMC0xNS02X1N1Y2NpbmljJTIwYWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--64a8f0c02a076de2d124b6483f40cd62e58c6845/MetaSci_MSII847_110-15-6_Succinic%20acid.pdf
https://www.carlroth.com/medias/SDB-8268-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTYyNTd8YXBwbGljYXRpb24vcGRmfGFHTXlMMmczTkM4NU1UYzRPVEV6TURjNU16STJMMU5FUWw4NE1qWTRYMGRDWDBWT0xuQmtaZ3wyZjBjNGMwNjMyNGVmMmNiYTMxZDQzMWE0MmI4MTIxMmFiM2JjY2VlMmJjYmVkMDlkM2EwZGQ2OGRmN2QyZjZl
https://cameochemicals.noaa.gov/chemical/21038
https://www.benchchem.com/product/b1316312#safety-and-handling-of-succinic-acid-13c4
https://www.benchchem.com/product/b1316312#safety-and-handling-of-succinic-acid-13c4
https://www.benchchem.com/product/b1316312#safety-and-handling-of-succinic-acid-13c4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1316312?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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